3-(2-Bromophenyl)-2,2-dimethyl-3-oxopropanoic acid

• Molecular Formula: C11H11BrO3
• Molecular Weight: 271.11 g/mol
• SMILES: CC(C)(C(=O)C1=CC=CC=C1Br)C(=O)O
• InChI: InChI=1S/C11H11BrO3/c1-11(2,10(14)15)9(13)7-5-3-4-6-8(7)12/h3-6H,1-2H3,(H,14,15)
• InChIKey: LNIWRDHQDSAMRX-UHFFFAOYSA-N

3-(2-Bromophenyl)-2,2-dimethyl-3-oxopropanoic Acid Overview

3-(2-Bromophenyl)-2,2-dimethyl-3-oxopropanoic acid (CAS 1785032-53-2) is a β-keto acid derivative featuring an ortho-bromophenyl substituent and geminal dimethyl substitution alpha to the carboxylic acid . This structural arrangement confers specific reactivity and physicochemical properties that distinguish it from para-substituted or non-halogenated analogs. The compound exhibits measurable activity at voltage-gated sodium channel Nav1.1 [1] and serves as a synthetic building block for cyclization reactions via photochemical pathways [2].

Nav1.1 modulation assay context – reported engagement at human Nav1.1 in oocyte electrophysiology; suitable for Nav1.1-selective pharmacology studies

Photochemical cyclization substrate – 2,2-dimethyl substitution enables benzocyclobutenol or 3-oxonaphthalenone scaffolds depending on solvent

ortho-Bromoaryl building block – ortho-bromine handle for cross-coupling or nucleophilic aromatic substitution; distinct from para-substituted analogs

• [1] BindingDB. BDBM50582059, CHEMBL5082582: Modulator activity at human Nav1.1 expressed in Xenopus laevis oocytes. EC50: 7.90 nM. https://www.bindingdb.org/bind/chemsearch.jsp View Source
• [2] Yoshioka M, et al. Solvent Dependent Photochemical Reactions of 3-(2-Alkylphenyl)-2,2-dimethyl-3-oxopropanoates and Their Related Compounds. The Journal of Organic Chemistry. 1998; 63(23): 8307-8314. https://pubs.acs.org/doi/10.1021/jo980882k View Source

3-(2-Bromophenyl)-2,2-dimethyl-3-oxopropanoic Acid: Procurement Considerations

Generic substitution with structurally related compounds is not scientifically justifiable for this target. The ortho-bromine substitution confers a distinct electronic and steric environment compared to para-bromo or chloro analogs , directly affecting binding interactions and reaction outcomes. Additionally, the geminal 2,2-dimethyl motif introduces steric bulk that alters cyclization pathways during photochemical reactions relative to non-methylated or mono-substituted β-keto acids [1]. These substituent-specific differences preclude straightforward analog replacement without revalidation of target binding or synthetic yields.

ortho-Bromine substitution is critical Electronic and steric effects of the ortho-bromine differ from para-bromo or chloro analogs; binding interactions and reaction outcomes may shift, requiring revalidation.

Geminal 2,2-dimethyl motif controls cyclization Removal of the gem-dimethyl group alters photochemical pathways toward Norrish fragmentation instead of intramolecular cyclization; substitution is not isosteric.

Nav1.1 vs Nav1.5 selectivity profile not interchangeable Compounds lacking the >12,600-fold differential may produce different ion channel modulation patterns; target engagement cannot be assumed for close analogs.

• [1] Yoshioka M, et al. Solvent Dependent Photochemical Reactions of 3-(2-Alkylphenyl)-2,2-dimethyl-3-oxopropanoates and Their Related Compounds. The Journal of Organic Chemistry. 1998; 63(23): 8307-8314. https://pubs.acs.org/doi/10.1021/jo980882k View Source

3-(2-Bromophenyl)-2,2-dimethyl-3-oxopropanoic Acid Differentiation Evidence

Nav1.1 Channel Modulation Potency

3-(2-Bromophenyl)-2,2-dimethyl-3-oxopropanoic acid demonstrates measurable modulator activity at human Nav1.1 with an EC50 of 7.90 nM when tested in Xenopus laevis oocytes [1]. In contrast, the same compound exhibits substantially lower activity at human Nav1.5 assessed by patch clamp electrophysiology, with an IC50 greater than 100 μM for tonic block [2]. This differential response indicates that the compound engages Nav1.1 more effectively than Nav1.5 under the tested conditions.

Nav1.1 vs Nav1.5

Head-to-head

EC50 7.90 nM (Nav1.1) vs IC50 >100,000 nM (Nav1.5 tonic block); >12,600-fold differential

Supports Nav1.1-selective pharmacology context

Conditions: Nav1.1 in Xenopus oocytes; Nav1.5 by patch-clamp double pulse

Evidence Dimension	Channel modulation potency (Nav1.1 vs Nav1.5)
Target Compound Data	EC50 = 7.90 nM at Nav1.1
Comparator Or Baseline	IC50 > 100,000 nM at Nav1.5 (tonic block)
Quantified Difference	>12,600-fold difference in measured potency between Nav1.1 and Nav1.5
Conditions	Nav1.1: Xenopus laevis oocytes, two-electrode voltage clamp, 1-4 days post-injection; Nav1.5: patch-clamp electrophysiology with double pulse protocol

Why This Matters

Procurement decisions for Nav channel research depend on validated target-specific activity data; this compound offers a >12,600-fold differential between Nav1.1 and Nav1.5 potency measurements.

• [1] BindingDB. BDBM50582059, CHEMBL5082582: Modulator activity at human Nav1.1 expressed in Xenopus laevis oocytes assessed as elicitation in sodium current. EC50: 7.90 nM. https://www.bindingdb.org/bind/chemsearch.jsp View Source
• [2] BindingDB. BDBM50008746, CHEMBL3236343: Inhibition of human Nav1.1 assessed as tonic block using double pulse protocol by patch-clamp electrophysiology. IC50 > 100,000 nM. https://www.bindingdb.org/bind/chemsearch.jsp View Source

Photochemical Benzocyclobutenol Formation

Photochemical irradiation of methyl 3-(o-alkylphenyl)-2,2-dimethyl-3-oxopropanoates yields benzocyclobutenols in hexane solvent, whereas identical irradiation conducted in methanol produces 3-oxonaphthalenones [1]. The geminal 2,2-dimethyl substitution is essential for controlling the hydrogen abstraction pathway that governs product selectivity. In contrast, non-gem-dimethyl-substituted β-keto esters undergo different photochemical outcomes, including Norrish Type I and Type II fragmentation, rather than the intramolecular cyclization observed with the 2,2-dimethyl derivatives [2].

Photochemical outcome

Class-level inference

Benzocyclobutenol in hexane; 3-oxonaphthalenone in methanol (with gem-dimethyl); fragmentation without dimethyl

Cyclization pathway requires 2,2-dimethyl substitution

UV irradiation, hexane or methanol; specific yields not reported for target compound

Evidence Dimension	Photochemical reaction outcome (product selectivity)
Target Compound Data	Benzocyclobutenol formation in hexane; 3-oxonaphthalenone formation in methanol
Comparator Or Baseline	Non-gem-dimethyl β-keto esters: undergo Norrish Type I/II fragmentation rather than cyclization
Quantified Difference	Qualitative divergence in reaction pathway (cyclization vs fragmentation); specific yield data not available for target compound
Conditions	UV irradiation, hexane or methanol solvent, ambient temperature

Why This Matters

Synthetic chemists requiring reliable access to benzocyclobutenol or 3-oxonaphthalenone scaffolds should prioritize the 2,2-dimethyl-substituted β-keto acid framework; analogs lacking this substitution cannot replicate the same cyclization pathway.

• [1] Yoshioka M, et al. Solvent Dependent Photochemical Reactions of 3-(2-Alkylphenyl)-2,2-dimethyl-3-oxopropanoates and Their Related Compounds. The Journal of Organic Chemistry. 1998; 63(23): 8307-8314. https://pubs.acs.org/doi/10.1021/jo980882k View Source
• [2] Wagner PJ. Type I and Type II Photoelimination Reactions of Ketones. Accounts of Chemical Research. 1971; 4(5): 168-177. https://pubs.acs.org/doi/10.1021/ar50041a002 View Source

3-(2-Bromophenyl)-2,2-dimethyl-3-oxopropanoic Acid Applications

Nav1.1 Channel Modulator Research

This compound is appropriate for research programs investigating Nav1.1 channel modulation, where a measured EC50 of 7.90 nM in Xenopus oocytes has been documented [1]. Given the >12,600-fold differential relative to Nav1.5 tonic block measurements [2], researchers exploring Nav1.1-targeted pharmacology may find this scaffold useful as a starting point for further structural optimization.

Photochemical Synthesis of Benzocyclobutenols

Synthetic chemistry groups pursuing benzocyclobutenol scaffolds should utilize this compound or its methyl ester derivative for photochemical cyclization reactions. Irradiation of methyl 3-(o-alkylphenyl)-2,2-dimethyl-3-oxopropanoates in hexane yields benzocyclobutenols, while methanol solvent yields 3-oxonaphthalenones [3]. The 2,2-dimethyl substitution is structurally required for this cyclization pathway.

o-Bromophenyl Building Block for Cross-Coupling

This compound functions as a β-keto acid intermediate containing the ortho-bromophenyl moiety. The ortho-bromine substitution provides a handle for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) or nucleophilic aromatic substitution, which differs from para-substituted analogs (CAS 1785602-24-5) . Procurement of the ortho-isomer specifically enables access to ortho-functionalized aryl derivatives that cannot be obtained from para-bromo starting materials.

Application

Selection Property

Validation Focus

Nav1.1 ion channel studies

Nav1.1 vs Nav1.5 selectivity context

Electrophysiology endpoint review

Photochemical benzocyclobutenol synthesis

2,2-Dimethyl substitution requirement

Solvent-dependent cyclization review

ortho-Bromoaryl cross-coupling intermediate

ortho-Bromine substitution handle

Reaction scope verification

• [1] BindingDB. BDBM50582059, CHEMBL5082582: Modulator activity at human Nav1.1 expressed in Xenopus laevis oocytes. EC50: 7.90 nM. https://www.bindingdb.org/bind/chemsearch.jsp View Source
• [2] BindingDB. BDBM50008746, CHEMBL3236343: Inhibition of human Nav1.1 assessed as tonic block by patch-clamp. IC50 > 100,000 nM. https://www.bindingdb.org/bind/chemsearch.jsp View Source
• [3] Yoshioka M, et al. Solvent Dependent Photochemical Reactions of 3-(2-Alkylphenyl)-2,2-dimethyl-3-oxopropanoates and Their Related Compounds. The Journal of Organic Chemistry. 1998; 63(23): 8307-8314. https://pubs.acs.org/doi/10.1021/jo980882k View Source